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Introduction: The isotopic composition of elements within meteorites provides a unique window
into the early solar system's formation and evolution. Titanium (Ti), a refractory element,
possesses five stable isotopes, with 47Ti being of particular interest in cosmochemical studies.
Mass-independent variations in titanium isotopic ratios, particularly anomalies in >°Ti, serve as
crucial tracers for distinguishing between different meteorite parent bodies and understanding
the heterogeneous distribution of presolar grains within the protoplanetary disk.[1][2] This
document provides detailed application notes and experimental protocols for the high-precision
analysis of Titanium-47 and other titanium isotopes in meteorite samples using Multi-Collector
Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).

Core Applications in Cosmochemistry:

e Genetic Tracing of Planetary Materials: Isotopic variations in titanium, especially the neutron-
rich isotope >°Ti, help differentiate between carbonaceous chondrites (CC) and non-
carbonaceous (NC) meteorites.[1][2] This distinction is fundamental to understanding the
large-scale isotopic reservoirs that existed in the early solar system.

 Investigating Presolar Grains: Presolar grains, remnants of stars that existed before our sun,
are embedded within meteorite matrices and exhibit extreme isotopic anomalies.[3]
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Analyzing the titanium isotopic composition of these grains provides insights into

nucleosynthetic processes in their parent stars.

o Chronology of the Early Solar System: While not a direct dating method, the study of titanium

isotopes in Calcium-Aluminum-rich Inclusions (CAls), the first solids to condense in the solar

nebula, helps constrain the timeline of early solar system events.

Quantitative Data Summary

The following tables summarize representative titanium isotopic data for various meteorite

classes, expressed in epsilon (€) and delta (&) notation. Epsilon notation (€) represents the

parts-per-10,000 deviation of a measured isotope ratio from a terrestrial standard, highlighting

mass-independent variations. Delta notation (d) represents the per mil (%o) deviation, typically

used for mass-dependent fractionation.

Table 1; €3°Ti Values in Carbonaceous Chondrites

Meteorite Name Meteorite Class €5°Ti (+ 2SD) Reference
Allende Cv3 3.46 £0.16 [4]
Murchison CM2 2.77+0.16 [2][4]

Jbilet Winselwan CM2 2.79+0.16 [4]

Sutter's Mill C 2.53+0.16 [4]
Maralinga CK4-anomalous 3.46 +0.16 [4]

Isna C2-ungrouped 2.89+£0.10 [5]

Table 2: 34°Ti Values in Various Meteorite Classes
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Meteorite Class 049Ti (%) (£ 2SD) Reference
Carbonaceous Chondrites
-0.04 £ 0.08 [6]
(CC)
Ordinary Chondrites (OC) -0.05+0.12 [6]
Enstatite Chondrites (EC) -0.03 £ 0.05 [6]
Martian Meteorites -0.03+£0.11 [6]
Angrites -0.09 £ 0.05 [6]

Experimental Protocols

A robust and high-precision analysis of titanium isotopes from meteorite samples requires

meticulous sample preparation and sophisticated instrumentation. The following protocol

outlines the key steps from sample digestion to data acquisition.

Sample Digestion

The initial step involves the complete dissolution of the meteorite sample to liberate the

titanium for subsequent purification.

Materials:

o Powdered meteorite sample (typically 50-100 mg)

o Savillex® PFA vials

o Concentrated hydrofluoric acid (HF)

o Concentrated nitric acid (HNOs)

e Concentrated hydrochloric acid (HCI)

e Hot plate

Protocol:
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» Weigh approximately 50 mg of the homogenized meteorite powder into a clean Savillex®
PFA vial.

e Add a mixture of concentrated HF and HNOs (typically in a 2:1 or 3:1 ratio) to the vial.

o Seal the vial and place it on a hotplate at approximately 120-150°C for 48-72 hours, or until
complete dissolution is observed.

 After cooling, carefully open the vial and evaporate the acid mixture to dryness on the
hotplate at a lower temperature (~80°C).

e To ensure the removal of fluorides, add concentrated HCI and evaporate to dryness. Repeat
this step at least twice.

¢ Dissolve the final residue in a known volume of dilute HNOs (e.g., 6M) in preparation for
column chemistry.

Titanium Purification via lon-Exchange Chromatography

To eliminate isobaric interferences from other elements (e.g., Ca, V, Cr), titanium must be
chromatographically separated from the sample matrix. A two-stage ion-exchange procedure is
commonly employed.

Materials:

o« TODGA® (N,N,N',N'-tetra-n-octyldiglycolamide) resin
o AG® 1-X8 anion exchange resin

o Polypropylene chromatography columns

» Concentrated HNOs

e Concentrated HCI

e Hydrogen peroxide (H2032)

Protocol:
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Stage 1: TODGA Resin Chromatography

Prepare a column with TODGA® resin.

Condition the resin with concentrated HNOs.

Load the dissolved sample solution onto the column.

Elute the matrix elements with concentrated HNO:s.

Elute the titanium fraction using a mixture of dilute HNOs and a small amount of H20-.
Stage 2: Anion Exchange Chromatography (AG® 1-X8)

o Evaporate the collected titanium fraction from the first stage to dryness and redissolve it in a
dilute HF solution.

e Prepare a column with AG® 1-X8 resin.

» Condition the resin with dilute HF.

e Load the titanium solution onto the column.

e Wash the column with dilute HF to remove any remaining matrix elements.

» Elute the purified titanium using a mixture of dilute HCI and HF.

MC-ICP-MS Analysis

The isotopic composition of the purified titanium is measured using a Multi-Collector Inductively
Coupled Plasma Mass Spectrometer (MC-ICP-MS). A 47Ti-#°Ti double spike is typically used to
correct for instrumental mass bias and any fractionation that may have occurred during sample
preparation.

Instrumentation and Parameters:
e Instrument: A high-resolution MC-ICP-MS (e.g., Thermo Fisher Neptune™ series).

o Sample Introduction: Desolvating nebulizer system (e.g., Apex™) to enhance sensitivity.
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e Cones: Standard nickel or platinum sampler and skimmer cones.

o Detection: Faraday cups for all titanium isotopes.

e Resolution: Medium or high-resolution mode to resolve potential molecular interferences.
Data Acquisition Protocol:

e Prepare a solution of the purified titanium sample spiked with a known amount of a 4’Ti-4°Ti
double spike.

e Introduce the sample solution into the MC-ICP-MS.
o Simultaneously measure the ion beams of all five titanium isotopes (#°Ti, 47Ti, 48Ti, 4°Ti, >°Ti).

e Monitor masses corresponding to potential isobaric interferences (e.g., 43Ca for 46Ca and
48Ca, >V for %V, and >3Cr for >°Cr) to apply necessary corrections during data processing.

e Analyze a terrestrial titanium standard solution (e.g., NIST SRM 3162a) periodically to
monitor instrument performance and for data normalization.

o Each sample analysis should consist of multiple cycles to improve statistical precision.

Data Reduction and Correction

The raw data from the MC-ICP-MS is processed to correct for instrumental mass bias, isobaric
interferences, and blank contributions.

Key Correction Steps:

o Blank Subtraction: Subtract the average signal intensities of a procedural blank from the
sample and standard measurements.

« |sobaric Interference Correction: Correct for interferences from isotopes of other elements
(e.g., #¢Ca on “#¢Ti, 48Ca on #8Ti, >°Cr on >°Ti, and >°V on >°Ti) by monitoring an interference-
free isotope of the interfering element and using the known natural isotopic abundances.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Mass Bias Correction: Utilize the 47Ti-4°Ti double spike to correct for instrumental mass
fractionation using an iterative procedure.

» Calculation of € and & values: Calculate the final isotopic ratios and express them in epsilon
(¢) or delta (d) notation relative to a terrestrial standard.

Visualizations

The following diagrams illustrate the key workflows and relationships in the analysis of
Titanium-47 in meteorite samples.
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Caption: Experimental workflow for Ti isotope analysis.
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Caption: Ti isotopes trace meteorite parent bodies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unlocking Cosmic Secrets: Titanium-47 Isotope
Analysis of Meteorites]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1264893#titanium-47-in-cosmochemical-analysis-of-
meteorite-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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